2-(4-(isopropylthio)phenyl)-1-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• InChI: InChI=1S/C26H32N4OS/c1-21(2)32-24-10-8-22(9-11-24)20-25(31)29-17-14-28(15-18-29)16-19-30-13-12-27-26(30)23-6-4-3-5-7-23/h3-13,21H,14-20H2,1-2H3
• InChI Key: FJJPCCVIIAMWJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CCN3C=CN=C3C4=CC=CC=C4
• Molecular Formula: C26H32N4OS
• Molecular Weight: 448.6 g/mol

Description

2-(4-(isopropylthio)phenyl)-1-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C26H32N4OS and its molecular weight is 448.63. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(isopropylthio)phenyl)-1-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(isopropylthio)phenyl)-1-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives have shown promising antibacterial potential. Researchers have synthesized various compounds containing imidazole moieties and evaluated their efficacy against bacterial strains. .

Antifungal Properties

Imidazole-containing compounds have been investigated for their antifungal effects. These molecules can inhibit fungal growth by targeting specific enzymes or cellular processes. .

Anticancer Applications

Certain imidazole derivatives exhibit anticancer properties. Researchers have explored their effects on cancer cell lines, including inhibition of proliferation and induction of apoptosis. .

Anti-Inflammatory Potential

Imidazoles have anti-inflammatory properties, which can be valuable in managing inflammatory conditions. .

Antiviral Activity

Imidazole-based compounds have been studied for their antiviral potential. They may interfere with viral replication or entry mechanisms. .

Antiprotozoal Effects

Imidazole derivatives have shown promise as antiprotozoal agents. These compounds can target protozoan parasites responsible for diseases like malaria and leishmaniasis. .

Anticonvulsant Properties

Imidazole-containing molecules have been explored for their anticonvulsant effects. They may modulate neuronal excitability and prevent seizures. .

Antioxidant Activity

Some imidazole derivatives exhibit antioxidant properties, protecting cells from oxidative stress. .